Cas no 265986-74-1 (2-Imidazolidinethione,4,5-dihydroxy-1-methyl-)

• Product Name: 2-Imidazolidinethione,4,5-dihydroxy-1-methyl-
• CAS No: 265986-74-1
• Molecular Formula: C₄H₈N₂O₂S
• Molecular Weight: 148.18352
• MDL: MFCD03001193
• CID: 247739
• PubChem ID: 2763436

2-Imidazolidinethione,4,5-dihydroxy-1-methyl- Properties

Names and Identifiers

• 2-Imidazolidinethione,4,5-dihydroxy-1-methyl-
• 4,5-dihydroxy-1-methylimidazolidine-2-thione
• 4,5-DIHYDROXY-1-METHYLTETRAHYDRO-2H-IMIDAZOLE-2-THIONE
• dihydroxymethyltetrahydroimidazolethione
• DTXSID80376957
• MFCD03001193
• 4, 5-dihydroxy-1-methylimidazolidine-2-thione
• FT-0680086
• SCHEMBL21291819
• 2-Imidazolidinethione, 4,5-dihydroxy-1-methyl-
• 12R-0001
• J-016486
• J-514093
• 265986-74-1
• Oprea1_446479
• AKOS005069686

• MDL： MFCD03001193
• InChIKey： PMLULKKCEWWGHV-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H8N2O2S/c1-6-3(8)2(7)5-4(6)9/h2-3,7-8H,1H3,(H,5,9)
• SMILES： CN1C(O)C(O)NC1=S

Computed Properties

• Exact Mass: 148.03100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 148.03064868g/mol
• Heavy Atom Count: 9
• Complexity: 141
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• LogP: -1.29020
• PSA: 87.82000
• Melting Point: 132-134°

2-Imidazolidinethione,4,5-dihydroxy-1-methyl- Security Information

• HazardClass：IRRITANT

2-Imidazolidinethione,4,5-dihydroxy-1-methyl- Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines